Cas no 1805997-65-2 (4-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 4-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1805997-65-2
• MF: C₁₀H₈F₄N₂O₂
• MW: 264.176336288452
• CID: 4813119
• Update Time: 2025-05-27

4-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C10H8F4N2O2/c1-17-9-8(18-10(12,13)14)7(4-11)6(2-3-15)5-16-9/h5H,2,4H2,1H3
• InChI Key： BKMFOMUKMGTJFM-UHFFFAOYSA-N
• SMILES： FCC1=C(C(=NC=C1CC#N)OC)OC(F)(F)F

Computed Properties

• Exact Mass: 264.052
• Monoisotopic Mass: 264.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1

Additional information on 4-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile

Comprehensive Overview of 4-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1805997-65-2)

The compound 4-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1805997-65-2) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluoromethyl and trifluoromethoxy groups, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and lipophilicity. These properties are critical for improving the bioavailability of therapeutic agents. The presence of the acetonitrile moiety in this compound further expands its utility in click chemistry and other bioconjugation techniques, which are widely used in modern drug development. As a result, 4-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile is increasingly being explored in the design of next-generation pharmaceuticals.

One of the most frequently asked questions about this compound is its synthetic route. The preparation of 4-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile typically involves multi-step organic transformations, including halogenation, nucleophilic substitution, and cyanation reactions. Advanced techniques such as microwave-assisted synthesis and flow chemistry have also been employed to optimize its production, reducing reaction times and improving yields. These innovations align with the growing trend toward sustainable and efficient chemical manufacturing processes.

The compound's role in agrochemical research is another area of interest. Fluorinated pyridines are known to exhibit potent herbicidal and insecticidal activities, making them valuable in crop protection. The trifluoromethoxy group, in particular, enhances the compound's ability to interact with biological systems, offering potential applications in the development of novel pesticides. This aligns with the global push for environmentally friendly agrochemicals that minimize off-target effects.

From a regulatory perspective, 4-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile is not classified as a hazardous material under current guidelines. However, researchers are advised to handle it with standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. Its stability under various conditions has been well-documented, making it a reliable candidate for further study.

In summary, 4-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1805997-65-2) represents a versatile and promising compound in both pharmaceutical and agrochemical fields. Its unique structural attributes and broad applicability make it a subject of ongoing research, with potential breakthroughs on the horizon. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing modern chemistry and biotechnology.